Cas no 23462-14-8 (3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)ethyl]-3-(phenylmethyl)-, hydrochloride (1:3))

• Product Name: 3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)ethyl]-3-(phenylmethyl)-, hydrochloride (1:3)
• CAS No: 23462-14-8
• MF: C₂₀H₄₀Cl₃N₃O₄
• MW: 492.908303260803
• CID: 278737
• PubChem ID: 31916
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)ethyl]-3-(phenylmethyl)-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonane,9-[2-(4-morpholinyl)ethyl]-3-(phenylmethyl)-, hydrochloride (1:3)
• 4-[2-(3-benzyl-3,9-diazabicyclo[3.3.1]nonan-9-yl)ethyl]morpholine,trihydrate,trihydrochloride
• 3-Benzyl-9-[2-(morpholin-4-yl)ethyl]-3,9-diazabicyclo[3.3.1]nonane--hydrogen chloride--water (1/3/3)
• 3-Benzyl-9-(2-morpholinoethyl)-3,9-diazabicyclo(3.3.1)nonane hydrochloride hydrate
• 23462-14-8
• 3,9-Diazabicyclo(3.3.1)nonane, 3-benzyl-9-(2-morpholinoethyl)-, hydrochloride, hydrate (1:3:3)
• DTXSID40946130

• Inchi： 1S/C20H31N3O.3ClH.3H2O/c1-2-5-18(6-3-1)15-22-16-19-7-4-8-20(17-22)23(19)10-9-21-11-13-24-14-12-21;;;;;;/h1-3,5-6,19-20H,4,7-17H2;3*1H;3*1H2
• InChI Key： PTGXLHGHQPXKGN-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O1CCN(CC1)CCN1C2CN(CC3C=CC=CC=3)CC1CCC2.O.O.O

Computed Properties

• Exact Mass: 491.2088
• Monoisotopic Mass: 491.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2

Experimental Properties

• Boiling Point: 438.4°Cat760mmHg
• Flash Point: 122.2°C
• PSA: 113.45